1-Benzyl-3-(trifluoromethyl)piperidin-4-one
Overview
Description
1-Benzyl-3-(trifluoromethyl)piperidin-4-one, also known as 1-Bz-3-CF3-Pip, is a synthetic compound with potential applications in the field of medicinal chemistry. It is a synthetic organic compound that belongs to the class of piperidinones. It is an important intermediate in organic synthesis, due to its ability to undergo various reactions such as nucleophilic substitution, condensation, and hydrogenation. It has been used in the synthesis of various drugs, including anti-cancer and anti-inflammatory agents.
Scientific Research Applications
Glycosylation Reactions
- The combination of 1-benzenesulfinyl piperidine and trifluoromethanesulfonic anhydride, related to 1-Benzyl-3-(trifluoromethyl)piperidin-4-one, has been used to activate thioglycosides in glycosylation reactions. This method is efficient for forming diverse glycosidic linkages in glycosides (Crich & Smith, 2001).
Conformational Studies
- Spectroscopic evidence has shown that certain derivatives of this compound, like t(3)-benzyl-r(2),c(6)-bis(aryl)piperidin-4-ones, exhibit unique conformations due to their structure. This includes the existence of isomeric forms and boat conformations (Thangamani, Jayabharathi, & Manimekalai, 2010).
Synthesis of Fluoro Analogues
- The synthesis of 6-mono-, di-, and trifluoro analogs of certain piperidine derivatives has been explored, using a system involving 1-benzenesulfinyl piperidine. The fluorine substituents significantly impact the stereoselectivity of glycosylation reactions (Crich & Vinogradova, 2007).
Catalytic Properties
- Derivatives of this compound, like 4-amino-1-benzyl piperidine, have been used in the synthesis of various metal complexes. These complexes have shown significant catalytic properties in reactions like Suzuki–Miyaura coupling (Kilic et al., 2008).
Molecular Structure Analysis
- The molecular structure of this compound derivatives, like 1-Benzyl-3,5-bis(2-fluorobenzylidene)piperidin-4-one, has been studied to understand their crystal structure and hydrogen bonding patterns. These analyses reveal insights into the conformations and interactions of these compounds (Rathore et al., 2009).
Synthesis of Piperidine Derivatives
- Novel piperidine derivatives, including 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine, have been synthesized for specific pharmacological activities, like anti-acetylcholinesterase activity. These derivatives have led to significant advancements in medicinal chemistry (Sugimoto et al., 1990).
Spectroscopic Characterization
- Detailed spectroscopic characterizations, including FT-IR, FT-Raman, UV-Vis, and NMR, of 1-Benzyl-4-(N-Boc-amino)piperidine have been conducted. These studies provide crucial information on the molecular structure and properties of such compounds (Janani et al., 2020).
Crystallography of Piperidine Impurities
- The crystal structure of certain impurities in pharmaceuticals, such as 1-Benzyl-4-(5,6-dimethoxy-1H-2-indenylmethyl)piperidine, has been investigated. This research contributes to the understanding of the structural aspects of piperidine derivatives in drug development (Sudhakar et al., 2005).
Radiopharmaceutical Synthesis
- 1-Benzyl-4-hydroxy[2-14C]piperidine has been used as an intermediate in the synthesis of radiolabeled compounds, demonstrating the versatility of piperidine derivatives in the field of radiopharmaceuticals (Ren et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
1-benzyl-3-(trifluoromethyl)piperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F3NO/c14-13(15,16)11-9-17(7-6-12(11)18)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYABSTYPKWUVEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(C1=O)C(F)(F)F)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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